Cas no 42975-28-0 (2-Propenamide, 2-methyl-N-[(1-methylethoxy)methyl]-)

• Product Name: 2-Propenamide, 2-methyl-N-[(1-methylethoxy)methyl]-
• CAS No: 42975-28-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 323918
• PubChem ID: 22141904
• Update Time: 2025-04-19

2-Propenamide, 2-methyl-N-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-methyl-N-[(1-methylethoxy)methyl]-
• 2-methyl-N-(propan-2-yloxymethyl)prop-2-enamide
• DTXSID30622850
• SCHEMBL855074
• 2-Methyl-N-{[(propan-2-yl)oxy]methyl}prop-2-enamide
• 42975-28-0

• Inchi： 1S/C8H15NO2/c1-6(2)8(10)9-5-11-7(3)4/h7H,1,5H2,2-4H3,(H,9,10)
• InChI Key： OAKRGDFNVFVVMD-UHFFFAOYSA-N
• SMILES： O(CNC(C(=C)C)=O)C(C)C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų